1. Home
  2. Product
  3. Main Products
  4. OLANZAPINE GLUCURONIDE
OLANZAPINE GLUCURONIDE OLANZAPINE GLUCURONIDE
Brand Name: Vulcanchem
CAS No.: 186792-80-3
VCID: VC0070039
InChI: InChI=1S/C23H28N4O6S/c1-12-11-13-20(26-9-7-25(2)8-10-26)24-14-5-3-4-6-15(14)27(22(13)34-12)21-18(30)16(28)17(29)19(33-21)23(31)32/h3-6,11,16-19,21,28-30H,7-10H2,1-2H3,(H,31,32)/t16-,17-,18+,19-,21+/m0/s1
SMILES: CC1=CC2=C(S1)N(C3=CC=CC=C3N=C2N4CCN(CC4)C)C5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula: C23H28N4O6S
Molecular Weight: 488.559

OLANZAPINE GLUCURONIDE

CAS No.: 186792-80-3

Main Products

VCID: VC0070039

Molecular Formula: C23H28N4O6S

Molecular Weight: 488.559

OLANZAPINE GLUCURONIDE - 186792-80-3

CAS No. 186792-80-3
Product Name OLANZAPINE GLUCURONIDE
Molecular Formula C23H28N4O6S
Molecular Weight 488.559
IUPAC Name (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-methyl-4-(4-methylpiperazin-1-yl)thieno[2,3-b][1,5]benzodiazepin-10-yl]oxane-2-carboxylic acid
Standard InChI InChI=1S/C23H28N4O6S/c1-12-11-13-20(26-9-7-25(2)8-10-26)24-14-5-3-4-6-15(14)27(22(13)34-12)21-18(30)16(28)17(29)19(33-21)23(31)32/h3-6,11,16-19,21,28-30H,7-10H2,1-2H3,(H,31,32)/t16-,17-,18+,19-,21+/m0/s1
Standard InChIKey GAMKTHIOQWRUNL-ZFORQUDYSA-N
SMILES CC1=CC2=C(S1)N(C3=CC=CC=C3N=C2N4CCN(CC4)C)C5C(C(C(C(O5)C(=O)O)O)O)O
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19